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Compound of Interest

Compound Name: Acetylene-13C2

Cat. No.: B1599634 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of

Acetylene-¹³C₂, a stable isotope-labeled compound crucial for a variety of applications in

research and development. This document is intended to serve as a valuable resource for

professionals in pharmacology, materials science, and chemical synthesis, offering both

established data and theoretical insights into the behavior of this important molecule.

Core Physical Properties
The introduction of two ¹³C atoms into the acetylene molecule results in a notable increase in

its molecular weight, which in turn influences its physical properties. While some properties

have been experimentally determined, others are extrapolated from data on unlabeled

acetylene (¹²C₂H₂) with considerations for isotopic effects.

Quantitative Data Summary
The following table summarizes the key physical properties of Acetylene-¹³C₂. For properties

where direct experimental data for the ¹³C₂ isotopologue is not readily available, the

corresponding values for unlabeled acetylene are provided for comparison, along with a

qualitative discussion of the expected isotopic effect.
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Physical Property Acetylene-¹³C₂ Value
Unlabeled Acetylene
(¹²C₂H₂) Value

Molecular Weight 28.023 g/mol 26.038 g/mol

Appearance Colorless Gas Colorless Gas

Melting Point -81 °C (sublimes)
-80.8 °C (triple point at 1.27

atm)

Boiling Point

Not experimentally determined;

expected to be slightly higher

than unlabeled acetylene.

Sublimes at -84 °C at 1 atm

Density (gas, at 0 °C) 0.96 g/mL (air=1) 1.1772 g/L

Solubility in Water

Not experimentally determined;

expected to be slightly lower

than unlabeled acetylene.

1.1 g/L at 15 °C

Solubility in Acetone
Not experimentally determined;

expected to be high.

~25 L of acetylene per 1 L of

acetone at 15 °C and 1 atm

Solubility in DMF
Not experimentally determined;

expected to be high.
High

Note on Isotopic Effects: The primary isotopic effect on physical properties stems from the

difference in mass between ¹²C and ¹³C. The higher mass of Acetylene-¹³C₂ leads to a lower

zero-point vibrational energy and consequently, stronger intermolecular van der Waals forces.

This results in a slightly higher boiling point and melting point, and a slightly lower vapor

pressure and solubility in a given solvent compared to its unlabeled counterpart. However,

these differences are generally small.

Experimental Protocols
The determination of the physical properties of a gaseous compound like Acetylene-¹³C₂

requires specialized experimental techniques. Below are detailed methodologies for key

experiments.

Determination of Melting/Sublimation Point
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The melting point of Acetylene-¹³C₂, which sublimes at atmospheric pressure, can be

determined using a specialized low-temperature apparatus.

Methodology:

A small sample of Acetylene-¹³C₂ gas is introduced into a sealed capillary tube under

vacuum.

The capillary tube is placed in a cryostat, which allows for precise temperature control at

sub-zero temperatures.

The temperature of the cryostat is slowly lowered until the gaseous Acetylene-¹³C₂ solidifies.

The temperature is then slowly raised, and the point at which the solid begins to transition

directly into a gas (sublimation) is recorded as the sublimation point.

To determine the triple point, the pressure inside the capillary tube is increased to above

1.27 atm, and the temperature at which solid, liquid, and gas phases coexist is recorded.

Determination of Boiling Point
As Acetylene-¹³C₂ sublimes at atmospheric pressure, its normal boiling point cannot be

measured directly. The boiling point can be determined at pressures above the triple point

pressure.

Methodology (Thiele Tube Method at Elevated Pressure):

A small amount of liquid Acetylene-¹³C₂ (obtained by condensation under pressure) is placed

in a small test tube.

A capillary tube, sealed at one end, is inverted and placed inside the test tube.

The test tube is attached to a thermometer and placed in a modified Thiele tube capable of

being pressurized.

The apparatus is pressurized above 1.27 atm and then heated.
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The temperature at which a steady stream of bubbles emerges from the capillary tube is

noted.

The apparatus is then allowed to cool slowly. The temperature at which the liquid is drawn

back into the capillary tube is recorded as the boiling point at that specific pressure.

Determination of Gas Solubility
The solubility of Acetylene-¹³C₂ in a solvent can be determined by measuring the amount of gas

that dissolves in a known volume of the solvent at a specific temperature and pressure.

Methodology (Based on Henry's Law):

A known volume of the degassed solvent is placed in a thermostatted gas absorption vessel.

The vessel is evacuated and then filled with Acetylene-¹³C₂ gas to a specific pressure.

The system is allowed to equilibrate, and the decrease in pressure due to the dissolution of

the gas is monitored using a pressure transducer.

The amount of dissolved gas is calculated from the pressure change using the ideal gas law.

The experiment is repeated at various partial pressures of Acetylene-¹³C₂ to determine the

Henry's Law constant for the gas-solvent system. The solubility is then expressed as the

mole fraction of the gas in the saturated solution.

Visualizations
Molecular Structure of Acetylene-¹³C₂
The following diagram illustrates the linear structure of the Acetylene-¹³C₂ molecule,

highlighting the triple bond between the two carbon-13 atoms.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Properties of Acetylene-¹³C₂]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1599634#what-are-the-physical-properties-of-
acetylene-13c2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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